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Compound of Interest

Compound Name: 3-Methyl-1-butyne

cat. No.: B031179

An In-depth Technical Guide to 3-Methyl-1-butyne (Isopropylacetylene)

This guide provides a comprehensive overview of 3-methyl-1-butyne, commonly known as
isopropylacetylene. It is intended for researchers, scientists, and professionals in drug
development, offering detailed information on its chemical identity, properties, and relevant
experimental protocols.

Chemical Identity

o IUPAC Name: 3-methyl-1-butyne[1][2]

e Synonyms: Isopropylacetylene, Isopentyne, Isopropyl acetylene, 1-Isopentyne, 2-Methyl-3-
butyne, 3,3-Dimethyl-1-propyne, Isopropylethyne[1][3][4]

Physicochemical Properties

The following table summarizes the key quantitative data for 3-methyl-1-butyne.
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Property Value Reference
Molecular Formula CsHs [11[3]
Molecular Weight 68.12 g/mol [1]

Density 0.666 g/mL at 25 °C [5]
Refractive Index n20/D 1.374

Flash Point -30 °C (-22 °F)

Storage Temperature 2-8°C

N Miscible with alcohol,
Solubility o ] [31[5]
immiscible with water.

Experimental Protocols
Pauson-Khand Reaction for the Synthesis of Maleimide-
Fused Cyclopentenones

3-Methyl-1-butyne serves as a terminal alkyne in the Pauson-Khand reaction to prepare
maleimide-fused cyclopentenones. This reaction is mediated by dicobalt octacarbonyl
(Co2(CO)s).

Methodology:

o Reactant Preparation: In a suitable reaction vessel under an inert atmosphere, dissolve N-
substituted maleimide and 3-methyl-1-butyne in an appropriate solvent (e.g.,
dichloromethane or toluene).

» Addition of Catalyst: Add dicobalt octacarbonyl (Co2(CO)s) to the solution. The reaction
mixture is typically stirred at room temperature to allow for the formation of the alkyne-cobalt
complex.

» Reaction Conditions: The reaction is then heated to promote the cycloaddition. The specific
temperature and reaction time will depend on the substrates and solvent used.
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» Work-up and Purification: Upon completion, the reaction is cooled, and the cobalt catalyst is
removed, often by oxidation or filtration. The resulting product, a maleimide-fused
cyclopentenone, is then purified using standard techniques such as column chromatography.

Reaction Workflow Diagram

The following diagram illustrates the generalized workflow for the Pauson-Khand reaction
involving 3-methyl-1-butyne.
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Caption: Pauson-Khand Reaction Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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